Cas no 2171644-52-1 (4-(5-chloro-2-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(5-chloro-2-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171644-52-1
• MF: C₂₆H₂₂ClFN₂O₅
• MW: 496.914689540863
• CID: 5921862
• PubChem ID: 165814587
• Update Time: 2025-10-29

4-(5-chloro-2-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(5-chloro-2-fluorophenyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1481516
• 2171644-52-1

• Inchi： 1S/C26H22ClFN2O5/c27-15-9-10-21(28)23(13-15)29-25(33)22(11-12-24(31)32)30-26(34)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,22H,11-12,14H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： QFWCTUWTWNFGKG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 496.1201277g/mol
• Monoisotopic Mass: 496.1201277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(5-chloro-2-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(5-chloro-2-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171644-52-1)

4-(5-chloro-2-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171644-52-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a 5-chloro-2-fluorophenyl moiety linked to a carbamoyl group, further connected to an amino-butyric acid segment modified with a (9H-fluoren-9-yl)methoxycarbonyl group. Such structural complexity suggests potential applications in the development of novel therapeutic agents, particularly in addressing complex biological pathways.

The presence of both fluorine and chlorine substituents in the aromatic ring is noteworthy, as these elements are frequently employed in medicinal chemistry to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. The fluorenylmethoxycarbonyl (Fmoc) protecting group on the amino function indicates that this compound may be utilized as an intermediate in peptide synthesis or as a precursor for more complex biomolecules. This protective group is particularly valuable in solid-phase peptide synthesis (SPPS), where it ensures selective modification and subsequent deprotection steps without unwanted side reactions.

In recent years, there has been a growing interest in the development of molecules that incorporate fluorinated aromatic rings due to their ability to enhance drug-like properties such as lipophilicity, solubility, and bioavailability. The specific combination of substituents in 4-(5-chloro-2-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid positions it as a promising candidate for further investigation in this context. Furthermore, the butanoic acid side chain provides a potential site for additional functionalization, allowing for the exploration of diverse chemical modifications that could tailor its biological activity.

The compound's structural features also make it an attractive scaffold for exploring interactions with biological targets such as enzymes and receptors. The carbamoyl group, for instance, is commonly found in bioactive molecules and can participate in hydrogen bonding interactions, which are crucial for establishing high-affinity binding. Similarly, the amino-butyric acid segment can serve as a pharmacophoric element that interacts with specific residues in the target protein or nucleic acid. These characteristics suggest that this molecule may exhibit inhibitory or modulatory effects on various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of complex molecules like 4-(5-chloro-2-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. These computational studies can provide valuable insights into its mechanism of action and help guide the optimization process towards more potent and selective drug candidates. Additionally, high-throughput screening (HTS) techniques have been instrumental in identifying novel bioactive compounds based on structural scaffolds similar to this one. The combination of experimental and computational approaches offers a powerful strategy for accelerating drug discovery efforts.

The role of fluorine atoms in pharmaceuticals extends beyond mere structural modification; they can significantly influence the electronic properties of molecules, thereby affecting their reactivity and binding affinity. In particular, fluorine's ability to induce metabolic stability by preventing rapid degradation has made it a staple in modern drug design. The incorporation of multiple fluorine atoms, as seen in some derivatives of this compound class, can further enhance these effects. This has led to the development of several FDA-approved drugs that feature fluorinated aromatic rings as key structural elements.

The use of protecting groups such as Fmoc is also worth mentioning from a synthetic chemistry perspective. These groups allow chemists to perform selective modifications while maintaining the integrity of sensitive functional groups within a molecule. In the context of 4-(5-chloro-2-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, the Fmoc group on the amino function provides a versatile handle for further derivatization, enabling access to a wide range of analogs with tailored properties. This flexibility is crucial for optimizing lead compounds during the early stages of drug development.

The butanoic acid side chain presents another opportunity for functionalization, which could be exploited to improve solubility or target specificity. For example, introducing polar or charged groups at this position might enhance aqueous solubility while maintaining or improving binding affinity to biological targets. Such modifications are often necessary during drug optimization to meet pharmacokinetic requirements and ensure effective delivery to target tissues.

In conclusion, 4-(5-chloro-2-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171644-52-1) represents an intriguing compound with significant potential in pharmaceutical research and development. Its complex structure, featuring multiple functional groups and substituents such as 5-chloro-2-fluorophenyl, (9H-fluoren-9-yl)methoxycarbonyl, and carbamoyl functionalities, makes it a versatile scaffold for exploring novel bioactivities. The compound's characteristics align well with current trends in drug design that emphasize fluorinated aromatic rings and protecting groups like Fmoc for enhanced metabolic stability and synthetic flexibility.

The ongoing investigation into this molecule underscores the importance of interdisciplinary approaches that integrate synthetic chemistry, computational modeling, and biological testing. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly critical role in developing next-generation pharmaceuticals. By leveraging their unique structural features and exploring diverse chemical modifications, researchers can unlock new possibilities for treating complex diseases and improving patient outcomes.